Cas no 81475-39-0 (6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-)

6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]- structure
81475-39-0 structure
Product Name:6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-
CAS No:81475-39-0
MF:C9H13N5O3
MW:239.231220960617
CID:703865
PubChem ID:135438139
Update Time:2025-04-19

6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-
    • 2-amino-9-[2-(2-hydroxyethoxy)ethyl]-3H-purin-6-one
    • 81475-39-0
    • 2-amino-9-[2-(2-hydroxyethoxy)ethyl]-6,9-dihydro-1H-purin-6-one
    • 9-(2-hydroxyethoxyethyl)guanine
    • 2-Amino-9-(2-(2-hydroxyethoxy)ethyl)-1H-purin-6(9H)-one
    • SCHEMBL2346358
    • DTXSID10437560
    • 2-AMINO-9-[2-(2-HYDROXYETHOXY)ETHYL]-1H-PURIN-6-ONE
    • Inchi: 1S/C9H13N5O3/c10-9-12-7-6(8(16)13-9)11-5-14(7)1-3-17-4-2-15/h5,15H,1-4H2,(H3,10,12,13,16)
    • InChI Key: PFSWUZHMRYIAAE-UHFFFAOYSA-N
    • SMILES: O(CCO)CCN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

  • Exact Mass: 239.10183929g/mol
  • Monoisotopic Mass: 239.10183929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 115Ų
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